1-[(5-cyclopropylpyridin-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea

• IUPAC Name: 1-[(5-cyclopropylpyridin-3-yl)methyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C15H17N3OS/c19-15(18-10-14-2-1-5-20-14)17-8-11-6-13(9-16-7-11)12-3-4-12/h1-2,5-7,9,12H,3-4,8,10H2,(H2,17,18,19)
• InChI Key: BYRZXVGSUHNDBN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN=CC(=C2)CNC(=O)NCC3=CC=CS3
• Molecular Formula: C15H17N3OS
• Molecular Weight: 287.4 g/mol

Description

1-[(5-cyclopropylpyridin-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea (CPMTU) is an organic compound that has been studied extensively for its potential use in various applications. CPMTU is a cyclopropyl pyridinium methyl thiophenylmethyl urea derivative, and is a member of the family of heterocyclic compounds. It has been found to be useful in a variety of scientific research applications, such as drug discovery, chemical synthesis, and biochemistry.

Scientific Research Applications

1-[(5-cyclopropylpyridin-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea has been used extensively in scientific research applications, including drug discovery, chemical synthesis, and biochemistry. In drug discovery, 1-[(5-cyclopropylpyridin-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea has been used as a starting material for the synthesis of various compounds, such as anti-cancer agents, anti-inflammatory agents, and antifungal agents. In chemical synthesis, 1-[(5-cyclopropylpyridin-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea has been used to synthesize various heterocyclic compounds. In biochemistry, 1-[(5-cyclopropylpyridin-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea has been used to study the structure and function of proteins and enzymes.

Mechanism of Action

The exact mechanism of action of 1-[(5-cyclopropylpyridin-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea is not yet fully understood. However, it is believed that 1-[(5-cyclopropylpyridin-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea binds to certain proteins and enzymes in the body and alters their structure and function. This can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
1-[(5-cyclopropylpyridin-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea has been found to have a variety of biochemical and physiological effects. In particular, it has been found to have anti-inflammatory, anti-cancer, and antifungal effects. It has also been found to be effective in reducing oxidative stress, and in inhibiting the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

The use of 1-[(5-cyclopropylpyridin-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea in laboratory experiments has a number of advantages. First, it is relatively inexpensive and easy to obtain. Second, it is relatively stable and can be stored for long periods of time. Finally, it can be used in a variety of reactions and syntheses. However, there are also some limitations to its use. For example, its use in certain reactions can be difficult to control, and it can be difficult to obtain certain desired products.

Future Directions

Given the potential of 1-[(5-cyclopropylpyridin-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea, there are a number of future directions for research. One potential direction is to further explore its use in drug discovery and development. Another potential direction is to investigate its potential applications in biotechnology, such as in the production of enzymes and proteins. Additionally, further research could be done to explore its potential use in the synthesis of other heterocyclic compounds. Finally, further research could be done to investigate its potential role in the treatment of various diseases.

Synthesis Methods

1-[(5-cyclopropylpyridin-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea can be synthesized via a number of methods. One of the most widely used methods is the Suzuki-Miyaura coupling reaction. This reaction involves the use of a palladium catalyst to form a C-C bond between two different molecules. This reaction is often used to synthesize various heterocyclic compounds, such as 1-[(5-cyclopropylpyridin-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea. Other methods of synthesis include the Stille reaction, the Ullmann reaction, and the Sonogashira reaction.